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Introduction

lon propulsion systems represent a highly efficient form of electric propulsion for spacecratft.
These systems generate thrust by accelerating ions to high velocities. Xenon is the most
commonly used propellant in these systems due to its advantageous physical and chemical
properties.[1][2] This document provides detailed application notes on the use of xenon in ion
propulsion, including its properties, performance data from notable missions, and protocols for
experimental testing.

Why Xenon?

Xenon is a noble gas that offers several key advantages for ion propulsion:

» High Atomic Mass: With a relatively high atomic mass of 131.3 atomic mass units, xenon
atoms provide a substantial amount of thrust when accelerated, compared to lighter
elements.[1][2]

e Low lonization Energy: Xenon has a relatively low first ionization energy (12.1 eV), which
reduces the energy required to create the ions that are then accelerated to produce thrust.[1]

[2]
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 Inert Nature: As a noble gas, xenon is chemically inert, meaning it is non-corrosive and will
not react with spacecraft components, ensuring the longevity of the propulsion system.[3][4]

» High Storage Density: Xenon can be stored in a compact form at high densities, which is a
significant advantage for volume-constrained spacecraft.[3][5] For example, on the Dawn
spacecraft, the gaseous xenon was stored at 1.5 times the density of water at launch.[5]

e Non-toxic and Environmentally Friendly: Unlike some alternative propellants like mercury,
which was used in early ion thruster designs, xenon is non-toxic and poses no
environmental hazard.

Principle of Operation: Xenon lon Thrusters

lon thrusters function by ionizing xenon gas and then using electric or magnetic fields to
accelerate the resulting xenon ions to very high speeds.[6][7] The expulsion of these high-
velocity ions generates a small but continuous thrust.[6] There are two primary types of ion

thrusters that utilize xenon:

o Gridded Electrostatic lon Thrusters: In this design, electrons are emitted from a cathode to
ionize xenon atoms within a chamber. A set of grids at the rear of the chamber are held at
different electric potentials. The positively charged xenon ions are then accelerated by the
strong electric field between these grids, creating a high-velocity ion beam.[6] A separate
external cathode, called a neutralizer, emits electrons into the ion beam as it exits the
thruster to maintain the spacecraft's electrical neutrality.[6]

o Hall-Effect Thrusters: These thrusters use a radial magnetic field to trap electrons in an
annular channel. Xenon propellant is introduced into this channel and becomes ionized by
colliding with the trapped electrons. The resulting xenon ions are then accelerated out of the
channel by an electric field, producing thrust.[6][8]

Performance Data

The performance of xenon ion thrusters is characterized by high specific impulse (a measure
of efficiency) and low thrust. This makes them ideal for long-duration, deep-space missions
where gradual acceleration is acceptable.[4]
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Parameter

Value

Mission/Thruster

Specific Impulse (Isp)

2,000 - 5,000 s[6]

Typical Operational Range

Dawn Mission (NSTAR

3,100 s[9
ol thruster)
Thrust 25 - 250 mNJ[6] Typical Operational Range
90 MN[9] Dawn Mission (NSTAR
m
thruster)
Dawn Mission (at maximum
91 mNI[5]

thrust)

Power Consumption

1 -7 KW[6]

Typical Operational Range

2.3 KW[6]

NSTAR (Deep Space 1)

6.9 KW[6]

NEXT (DART Mission)

Propulsive Efficiency

65 - 80%][6]

Typical Operational Range

Exhaust Velocity

20 - 50 km/s[6]

Typical Operational Range

Xenon Consumption (Max
Thrust)

~3.25 mg/s[5]

Dawn Mission

Mission Performance Examples

Missi Total Xenon Total Velocity Thruster Operation
ission
Consumed Change (AV) Time
Deep Space 1 73.4 kg[6] 4.3 km/s[6] 16,265 hours[4]
Over 2,000 days of
Dawn 425 kg[5][6] 11.5 km/s[6] )
thrusting[5]
NEXT Thruster (Long- Over 48,000 hours[6]
~870 kg[6] N/A (Ground Test)

Duration Test)

[10]

Experimental Protocols
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Performance Characterization of a Xenon lon Thruster

Objective: To measure the key performance parameters (thrust, specific impulse, and
efficiency) of a xenon ion thruster at various operating conditions.

Methodology:
e Vacuum Chamber Setup:

o Mount the ion thruster in a high-vacuum test facility capable of maintaining pressures low
enough to simulate the space environment.

o The chamber should be equipped with a beam target to collect the xenon ions and
prevent sputtering of the chamber walls.

o Cryopumps are often used to effectively pump the xenon gas and maintain a high
vacuum.

e Instrumentation:
o Integrate a thrust stand to directly measure the small forces produced by the thruster.

o Use a suite of plasma diagnostic probes, such as Faraday probes and retarding potential
analyzers (RPASs), to measure the ion beam current density and energy distribution.[11]
[12]

o Employ mass flow controllers to precisely regulate the flow of xenon propellant to the
thruster's cathode and anode.

o Monitor the electrical parameters (voltage and current) of the thruster's power supplies.
e Procedure:
o Evacuate the vacuum chamber to the required pressure level.

o Initiate the xenon flow to the thruster's cathode and anode at a predetermined rate.
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o Apply power to the thruster's various components in the correct sequence to start the
plasma discharge and ion acceleration.

o Allow the thruster to reach a stable operating point.
o Record the thrust measurement from the thrust stand.

o Measure the ion beam current density profile using a Faraday probe swept across the
beam.

o Measure the ion energy distribution using an RPA.
o Record all electrical parameters and xenon flow rates.

o Repeat the measurements for a range of power levels and xenon flow rates to map the
thruster's performance envelope.

o Data Analysis:
o Calculate the specific impulse (Isp) using the measured thrust and xenon mass flow rate.

o Calculate the thruster efficiency by comparing the kinetic power of the ion beam (derived
from thrust and exhaust velocity) to the input electrical power.

Plume Diagnostics using Laser-Induced Fluorescence
(LIF)

Objective: To non-invasively measure the velocity distribution of xenon ions in the thruster
plume.

Methodology:
e Vacuum Chamber and Thruster Setup:

o Prepare the vacuum facility and ion thruster as described in the performance
characterization protocol.

e LIF System Setup:
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o Position a tunable laser system to direct a laser beam through the thruster plume.[13]

o Set up collection optics (lenses and fiber optics) at an angle to the laser beam to collect
the fluorescence emitted by the xenon ions.[13]

o Connect the collection optics to a sensitive photodetector.

e Procedure:

o

Operate the ion thruster at a stable condition.

o Tune the laser to a specific wavelength that excites a known electronic transition in the
Xenon ions.

o As the laser is scanned across the absorption line of the ions, the ions will absorb the
laser light and then fluoresce (emit light at a different wavelength).

o The Doppler shift of the absorption line is proportional to the velocity of the ions along the
direction of the laser beam. By measuring this shift, the ion velocity can be determined.
[13]

o Record the fluorescence signal as a function of laser frequency.

o Move the thruster or the laser optics to measure the velocity at different points in the
plume.

o Data Analysis:

o Analyze the fluorescence spectra to determine the Doppler shift and, consequently, the ion
velocity distribution at each measurement point.

o Map the velocity field of the thruster plume.

Visualizations
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Caption: Operational workflow of a gridded xenon ion thruster.
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Caption: Workflow for performance characterization of a xenon ion thruster.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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